Cas no 212195-65-8 (2-Propanone, 1-(3,4-dihydro-6,7-dimethoxy-1(2H)-isoquinolinylidene)-)

• Product Name: 2-Propanone, 1-(3,4-dihydro-6,7-dimethoxy-1(2H)-isoquinolinylidene)-
• CAS No: 212195-65-8
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 1399370
• PubChem ID: 71358331
• Update Time: 2025-04-20

2-Propanone, 1-(3,4-dihydro-6,7-dimethoxy-1(2H)-isoquinolinylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3,4-dihydro-6,7-dimethoxy-1(2H)-isoquinolinylidene)-
• 1-(6,7-dimethoxy-3,4-dihydro-2H-isoquinolin-1-ylidene)propan-2-one
• 1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-1(2H)-ylidene)propan-2-one
• DTXSID90782343
• 212195-65-8

• Inchi： 1S/C14H17NO3/c1-9(16)6-12-11-8-14(18-3)13(17-2)7-10(11)4-5-15-12/h6-8,15H,4-5H2,1-3H3
• InChI Key： GMMLSZNOQRWPPX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=CC(C)=O)NCCC=2C=1)OC

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56